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Compound of Interest

Compound Name: a-Ergocryptine-d3

Cat. No.: B1147346

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers for a-
Ergocryptine-d3 (CAS No. 1794783-50-8), a deuterated internal standard crucial for accurate
guantification in analytical methodologies. This document outlines supplier information,
available product specifications, and a generalized experimental protocol for its application in
liquid chromatography-mass spectrometry (LC-MS).

Introduction to a-Ergocryptine-d3

a-Ergocryptine is a naturally occurring ergot alkaloid produced by fungi of the Claviceps genus.
Its deuterated analogue, a-Ergocryptine-d3, serves as an ideal internal standard for mass
spectrometry-based analytical methods. The incorporation of deuterium atoms results in a
mass shift, allowing it to be distinguished from the non-labeled analyte while exhibiting nearly
identical chemical and physical properties. This ensures accurate quantification by
compensating for variations in sample preparation and instrument response.

Commercial Suppliers and Product Specifications

Several chemical suppliers offer a-Ergocryptine-d3 as a reference standard. The following
tables summarize the available information. For pricing and current availability, it is
recommended to contact the suppliers directly.

Table 1: General Supplier Information
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. ) Contact
Supplier Website . Notes
Information
) ) Offers a wide range of
LGC Standards --INVALID-LINK-- Available on website ]
reference materials.
Specializes in
pharmaceutical
Pharmaffiliates --INVALID-LINK-- Available on website reference standards,
including impurities
and stable isotopes.[1]
Supplier of a broad
range of chemicals,
Alfa Chemistry --INVALID-LINK-- Available on website including stable

isotope-labeled

compounds.[2]

Table 2: a-Ergocryptine-d3 Product Details

] Product CAS Molecular Molecular
Supplier . Storage
Code Number Formula Weight

Room

LGC TRC- 1794783-50- C32D3H3sNsO

578.717 Temperature

Standards E597502 8 5 o
(for shipping)

Pharmaffiliate = PA STI 1794783-50- C32H38D3NsO 578,72 2-8°C

s 037580 8 5 ' Refrigerator
Cool, dry,
well-

Alfa ACMAO00062 1794783-50- C32H3s8D3NsO £78.720 ventilated

Chemistry 176 8 5 ' areain a
tightly closed
container.[2]

Table 3: Quantitative Data
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Supplier Purity Concentration Pack Size Price
Custom ) ) Inquire for
LGC Standards ] Neat[3] Inquire for details
Synthesis[3] quote[3]

- . . . ) . ) Login or inquire
Pharmaffiliates High Purity[1] Inquire for details  Inquire for details o
for pricing[1]

Alfa Chemistry Inquire for details  Inquire for details  Inquire for details  Inquire for pricing

Experimental Protocol: Use of a-Ergocryptine-d3 in
LC-MS/MS Analysis

The following is a generalized protocol for the use of a-Ergocryptine-d3 as an internal
standard in the quantification of a-Ergocryptine in a sample matrix (e.g., grain, plasma). This
protocol is based on methodologies described in peer-reviewed literature and should be
optimized for specific applications.[4][5]

1. Materials and Reagents

o a-Ergocryptine-d3 reference standard

e a-Ergocryptine analytical standard

e Methanol (LC-MS grade)

o Acetonitrile (LC-MS grade)

o Ammonium acetate (or other suitable buffer)

» Formic acid (or other suitable acidifier)

o Ultrapure water

o Sample matrix (e.g., finely ground wheat, plasma)

2. Preparation of Standard Solutions
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Internal Standard Stock Solution (IS Stock): Accurately weigh a known amount of a-
Ergocryptine-d3 and dissolve it in methanol to prepare a stock solution of a specific
concentration (e.g., 1 mg/mL).

Internal Standard Working Solution (IS Working): Dilute the IS Stock solution with methanol
or the initial mobile phase to a working concentration suitable for spiking into samples and
calibration standards (e.g., 100 ng/mL).

Analyte Stock Solution: Prepare a stock solution of a-Ergocryptine in a similar manner to the
IS Stock.

Calibration Standards: Prepare a series of calibration standards by spiking known amounts
of the analyte stock solution into a blank matrix extract. Add a constant volume of the IS
Working Solution to each calibration standard.

. Sample Preparation
Accurately weigh or measure a known amount of the sample.
Add a precise volume of the IS Working Solution to the sample.

Perform extraction using an appropriate solvent system (e.g., acetonitrile/water). This may
involve vortexing, sonication, and centrifugation.

The supernatant may be further purified using solid-phase extraction (SPE) if necessary.

Evaporate the final extract to dryness under a gentle stream of nitrogen and reconstitute in
the initial mobile phase.

. LC-MS/MS Analysis
Liguid Chromatography (LC):
o Column: A C18 reversed-phase column is commonly used.

o Mobile Phase: A gradient of water and acetonitrile, both containing a small amount of
buffer and/or acid (e.g., 0.1% formic acid), is typical.
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o Flow Rate: A flow rate of 0.2-0.5 mL/min is common.

o Injection Volume: Typically 5-20 pL.

e Mass Spectrometry (MS/MS):
o lonization Source: Electrospray ionization (ESI) in positive mode is generally used.

o Detection Mode: Multiple Reaction Monitoring (MRM) is employed to monitor specific
precursor-to-product ion transitions for both a-Ergocryptine and a-Ergocryptine-d3.

o Example Transitions:
» a-Ergocryptine: Q1 (precursor ion) -> Q3 (product ion)
» o-Ergocryptine-d3: Q1 (precursor ion + 3 Da) -> Q3 (product ion)
5. Data Analysis

 Integrate the peak areas for both the analyte and the internal standard in the chromatograms
of the calibration standards and the samples.

o Calculate the ratio of the analyte peak area to the internal standard peak area.

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
analyte for the calibration standards.

o Determine the concentration of the analyte in the samples by interpolating their peak area
ratios on the calibration curve.

Visualizations

The following diagrams illustrate key workflows relevant to the use of a-Ergocryptine-d3
reference standards.
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Figure 1: Workflow for using a deuterated internal standard in LC-MS/MS

Click to download full resolution via product page

Caption: Workflow for using a deuterated internal standard in LC-MS/MS.
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Figure 2: Logical flow for supplier qualification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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